Cas no 1803991-39-0 (6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1803991-39-0
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4845448
• Update Time: 2025-06-07

6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H7BrF5NO2/c10-2-4-1-5(8(11)12)7(6(3-17)16-4)18-9(13,14)15/h1,8,17H,2-3H2
• InChI Key： WGGUZYQUZUUXNZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol

6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol

6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol is a highly specialized organic compound with the CAS registry number 1803991-39-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: a bromomethyl group at position 6, a difluoromethyl group at position 4, and a trifluoromethoxy group at position 3, along with a hydroxymethyl group at position 2.

The presence of multiple fluorinated substituents in the molecule contributes to its high stability and reactivity. The trifluoromethoxy group, in particular, is known for its electron-withdrawing properties, which can significantly influence the electronic environment of the pyridine ring. This makes the compound an interesting candidate for exploring various chemical transformations and reactions. Recent studies have highlighted the potential of such fluorinated pyridine derivatives in the development of new drug candidates, particularly in targeting specific biological pathways.

One of the key areas of research involving 6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol is its application in medicinal chemistry. The bromomethyl group at position 6 provides a site for further functionalization, enabling the synthesis of various analogs with tailored biological activities. For instance, researchers have explored the use of this compound as a precursor for developing inhibitors of certain enzymes involved in cancer progression. The trifluoromethoxy group has been shown to enhance the bioavailability and metabolic stability of such compounds, making them promising leads for drug discovery.

In addition to its pharmaceutical applications, this compound has also gained attention in agrochemical research. The pyridine ring system is known to exhibit pesticidal activity under certain conditions, and the substitution pattern in this molecule further enhances its potential as an active ingredient in pesticides or herbicides. Recent studies have demonstrated that derivatives of this compound can effectively target specific pest species without causing significant harm to non-target organisms, making them environmentally friendly alternatives to traditional chemical agents.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the introduction of fluorinated substituents onto the pyridine ring and subsequent functionalization to install the bromomethyl and hydroxymethyl groups. Researchers have optimized these steps by employing advanced catalytic systems and novel reaction methodologies, ensuring that the synthesis is both efficient and scalable.

From a structural perspective, the molecule's unique combination of substituents creates a highly versatile platform for further chemical exploration. The bromomethyl group serves as an excellent leaving group in substitution reactions, enabling the formation of diverse derivatives with varying functional groups. Meanwhile, the trifluoromethoxy group imparts significant electronic effects on the pyridine ring, influencing reactivity in both nucleophilic and electrophilic aromatic substitution reactions.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity patterns of this compound. By utilizing density functional theory (DFT) calculations, researchers have been able to predict how different substituents influence the molecule's electronic structure and reactivity under various conditions. These findings have been instrumental in guiding experimental efforts toward designing more effective synthetic routes and optimizing biological activity.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-methanol represents a cutting-edge example of how modern organic chemistry can leverage advanced synthesis techniques and computational tools to develop novel compounds with wide-ranging applications. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines, from drug discovery to agrochemical development.